![molecular formula C19H18N2O4S B2858323 (2Z,5Z)-5-(4-ethoxy-3-methoxybenzylidene)-2-((4-hydroxyphenyl)imino)thiazolidin-4-one CAS No. 461673-85-8](/img/structure/B2858323.png)
(2Z,5Z)-5-(4-ethoxy-3-methoxybenzylidene)-2-((4-hydroxyphenyl)imino)thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2Z,5Z)-5-(4-ethoxy-3-methoxybenzylidene)-2-((4-hydroxyphenyl)imino)thiazolidin-4-one is a useful research compound. Its molecular formula is C19H18N2O4S and its molecular weight is 370.42. The purity is usually 95%.
BenchChem offers high-quality (2Z,5Z)-5-(4-ethoxy-3-methoxybenzylidene)-2-((4-hydroxyphenyl)imino)thiazolidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2Z,5Z)-5-(4-ethoxy-3-methoxybenzylidene)-2-((4-hydroxyphenyl)imino)thiazolidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Properties
The compound under study, a derivative of 4-thiazolidinones, has shown significant promise in anticancer research. For instance, a series of similar compounds were synthesized and tested against leukemia cell lines, showing substantial antileukemic activity at submicromolar concentrations (Subtelna et al., 2020). Additionally, derivatives of 4-thiazolidinones demonstrated notable anticancer activity in various human cancer cell lines, indicating their potential as cancer treatment agents (Szychowski et al., 2019).
Antibacterial and Antimicrobial Activities
Research has shown that thiazolidinone derivatives possess significant antibacterial and antimicrobial properties. For example, certain thiazolidinone derivatives exhibited antibacterial activity against Gram-positive and Gram-negative bacterial strains, suggesting their potential in developing new antimicrobial agents (Trotsko et al., 2018). In another study, synthesized compounds of a similar nature demonstrated antibacterial and antifungal activities, further highlighting their potential in addressing microbial infections (Desai et al., 2022).
Antitubercular Properties
Compounds belonging to the 4-thiazolidinone class have been investigated for their antitubercular properties. A study synthesizing N-[2-{2-(substitutedphenyl)-4-oxo-5-(substitutedbenzylidene)-1,3-thiazolidine}-iminoethyl]-2-amino-5-nitrothiazole compounds found them to be effective against Mycobacterium tuberculosis (Samadhiya et al., 2014).
Anticonvulsant Activity
Research into the anticonvulsant properties of thiazolidinones has also been conducted. A study focusing on thiazole-bearing hybrids based on 2-imino-4-thiazolidinone cores revealed significant anticonvulsant activity, providing insights into the development of new anticonvulsant medications (Mishchenko et al., 2020).
properties
IUPAC Name |
(5Z)-5-[(4-ethoxy-3-methoxyphenyl)methylidene]-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O4S/c1-3-25-15-9-4-12(10-16(15)24-2)11-17-18(23)21-19(26-17)20-13-5-7-14(22)8-6-13/h4-11,22H,3H2,1-2H3,(H,20,21,23)/b17-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSMRCXSWNVUHRK-BOPFTXTBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C=C2C(=O)NC(=NC3=CC=C(C=C3)O)S2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=C(C=C1)/C=C\2/C(=O)NC(=NC3=CC=C(C=C3)O)S2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2Z,5Z)-5-(4-ethoxy-3-methoxybenzylidene)-2-((4-hydroxyphenyl)imino)thiazolidin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.